(S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid

• IUPAC Name: (2S)-3-(5-chloro-2-fluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C24H19ClFNO4/c25-15-9-10-21(26)14(11-15)12-22(23(28)29)27-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key: MHWWPLIFDBSYNY-QFIPXVFZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=C(C=CC(=C4)Cl)F)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=C(C=CC(=C4)Cl)F)C(=O)O
• Molecular Formula: C24H19ClFNO4
• Molecular Weight: 439.9 g/mol

Description

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid is an Fmoc (9-fluorenylmethyloxycarbonyl)-protected amino acid derivative. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for temporary amine protection due to its stability under basic conditions and ease of removal with piperidine . The compound features a 5-chloro-2-fluorophenyl substituent on the β-carbon of the alanine backbone, contributing to its unique electronic and steric properties. This structural motif is critical in medicinal chemistry for designing enzyme inhibitors or receptor-binding peptides .

Biological Activity

(S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid, a compound known for its structural complexity and potential biological activities, has gained attention in medicinal chemistry. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Fluorenyl Group : Contributes to hydrophobic interactions and potential enzyme binding.
• Methoxycarbonyl Group : Enhances solubility and stability.
• Chloro and Fluoro Substituents : Influence electronic properties and biological activity.

Molecular Formula : C30H25ClFNO5
Molecular Weight : 516.98 g/mol
CAS Number : 180414-93-1

Antimicrobial Activity

Research indicates that fluorenone derivatives, including the compound , exhibit significant antimicrobial properties. For instance, studies have shown that derivatives can inhibit bacterial strains such as Staphylococcus aureus and Escherichia coli at varying concentrations, demonstrating their potential as lead compounds in antibiotic development .

Antitumor Activity

The compound's structure suggests it may act as an antiproliferative agent. Studies on related fluorenone derivatives have shown that they can inhibit type I topoisomerases, which are crucial for DNA replication in cancer cells. The introduction of specific side chains has been linked to enhanced antiproliferative activity .

Enzyme Inhibition

(S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid has been evaluated for its ability to inhibit key enzymes involved in bacterial fatty acid synthesis, such as InhA from Mycobacterium tuberculosis. This inhibition is critical for developing new treatments against resistant strains of tuberculosis .

Case Studies

• Antimicrobial Efficacy : A study reported that fluorenone derivatives demonstrated a minimum inhibitory concentration (MIC) against Bacillus anthracis and methicillin-resistant Staphylococcus aureus, suggesting their viability as antimicrobial agents .
• Antiproliferative Effects : Research highlighted that certain fluorenone analogs exhibited cytotoxicity against various cancer cell lines, with some compounds showing IC50 values comparable to established chemotherapeutics .

Data Tables

Activity Type	Tested Compounds	Target Organisms/Cells	IC50/MIC Values
Antimicrobial	Fluorenone Derivatives	Staphylococcus aureus, E. coli	50 μg/mL
Antitumor	Fluorenone Analogues	Various Cancer Cell Lines	20 μM
Enzyme Inhibition	(S)-2-((((9H-fluoren-9-yl)methoxy)...	InhA from M. tuberculosis	IC50 = 15 μM

The biological activity of (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid is hypothesized to involve:

• Binding to Enzymes : The fluorenyl moiety enhances binding affinity to target enzymes.
• Disruption of Cellular Processes : By inhibiting fatty acid synthesis pathways, the compound effectively disrupts bacterial growth and proliferation.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity : Recent studies have demonstrated that compounds similar to (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid exhibit promising antimicrobial properties. For instance, derivatives have shown effective inhibition against various Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values comparable to standard antibiotics like ciprofloxacin .

Anticancer Potential : The compound has been investigated for its potential anticancer activities. Research indicates that modifications of the fluorenylmethoxycarbonyl (Fmoc) group can enhance the selectivity and potency of the resulting compounds against specific cancer cell lines. The structural features of this compound allow for targeted delivery and improved efficacy in anticancer therapies .

Peptide Synthesis

Fmoc Chemistry : The Fmoc group is widely used in solid-phase peptide synthesis (SPPS). (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid serves as a protected amino acid that facilitates the sequential addition of amino acids to form peptides. This method allows for the efficient synthesis of complex peptides with high purity and yield .

Diversity in Peptide Libraries : The ability to incorporate (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid into peptide libraries enables the exploration of various biological activities and interactions. This diversity is crucial for drug discovery processes where multiple candidates are screened for therapeutic potential .

Structure-Activity Relationship Studies

SAR Investigations : The unique structural characteristics of (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid allow researchers to conduct structure-activity relationship (SAR) studies. By altering substituents on the fluorenylmethoxycarbonyl moiety or the propanoic acid backbone, researchers can identify key features that enhance biological activity or reduce toxicity, leading to optimized drug candidates .

Comparison with Similar Compounds

Halogen-Substituted Phenyl Analogs

Compound Name	Substituents	Molecular Formula	Molecular Weight	Purity (HPLC)	Key Applications/Notes	Reference ID
Target Compound	5-chloro-2-fluorophenyl	C₂₄H₁₉ClFNO₄	455.86	Not Reported	Potential peptide backbone modification for drug discovery.	-
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,3,5,6-tetrafluorophenyl)propanoic acid	2,3,5,6-tetrafluorophenyl	C₂₄H₁₇F₄NO₄	475.39	Not Reported	Increased fluorination enhances electronegativity; used in amyloid studies.
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,4,5-trifluorophenyl)propanoic acid	2,4,5-trifluorophenyl	C₂₄H₁₈F₃NO₄	459.40	Not Reported	Intermediate for fluorescent peptide probes.
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-iodophenyl)propanoic acid	5-chloro-2-iodophenyl	C₂₄H₁₈ClINO₄	577.76	Not Reported	Bulkier iodine substituent may alter steric interactions in target binding.

Key Observations :

• Steric Impact : The iodo-substituted analog (MW 577.76) introduces significant steric bulk, which could hinder peptide backbone flexibility .

Heterocyclic and Indole Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight	Purity (HPLC)	Key Applications/Notes	Reference ID
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(6-chloro-1H-indol-3-yl)propanoic acid	6-chloroindole	C₂₆H₂₁ClN₂O₄	460.91	Not Reported	Modified tryptophan analog; used in peptide-based drug delivery systems.
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(thiophen-3-yl)propanoic acid	thiophen-3-yl	C₂₂H₁₉NO₄S	393.46	Not Reported	Sulfur-containing analog; potential for metal coordination in catalytic peptides.

Key Observations :

• Indole Derivatives : The 6-chloroindole variant mimics tryptophan, a residue critical for protein-protein interactions, and is used in designing protease inhibitors .

Alkyl and Alkoxy-Substituted Analogs

Compound Name	Substituents	Molecular Formula	Molecular Weight	Purity (HPLC)	Key Applications/Notes	Reference ID
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid	o-tolyl (2-methylphenyl)	C₂₅H₂₃NO₄	401.45	99.76%	High-purity standard for SPPS; methyl group increases hydrophobicity.
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-4-methoxy-4-oxobutanoic acid	methylamino + methoxycarbonyl	C₂₁H₂₁NO₆	383.40	Not Reported	Modified backbone for constrained peptides; limited toxicity data available.

Key Observations :

• Hydrophobicity : The o-tolyl analog’s methyl group enhances lipophilicity, useful in membrane-permeable peptide design .

Q & A

Q. What is the typical synthesis protocol for (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-2-fluorophenyl)propanoic acid?

The synthesis involves sequential steps to introduce the Fmoc-protected amino acid group and halogenated aromatic moiety. A validated method for analogous compounds includes:

Fmoc Protection : React the precursor amino acid with Fmoc-Cl in 1,4-dioxane and aqueous sodium carbonate (Na₂CO₃) at room temperature for 4–6 hours .

Halogenation : Introduce the 5-chloro-2-fluorophenyl group via coupling reactions (e.g., Suzuki-Miyaura for aryl halides) under inert conditions.

Purification : Use reverse-phase chromatography (C18 column, acetonitrile/water gradient) to isolate the product as a white solid (yield: 60–75%) .

Q. What purification techniques are effective for isolating this compound from reaction mixtures?

Reverse-phase chromatography (RPC) is the gold standard due to the compound’s hydrophobicity. Key steps include:

• Solvent System : Acetonitrile (0.1% TFA) and water (0.1% TFA) in a 30–70% gradient over 30 minutes .
• Precipitation : Acidify the aqueous layer with HCl to pH 2–3, followed by ethyl acetate extraction and drying over Na₂SO₄ .
• Yield Optimization : Monitor by TLC (Rf ~0.5 in 1:1 ethyl acetate/hexane) and confirm purity via HPLC (>95%) .

Q. What safety precautions are critical during handling?

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coat, and safety goggles to avoid skin/eye contact (H315, H319) .
• Ventilation : Use fume hoods to minimize inhalation of aerosols (H335) .
• Storage : Store in amber vials under nitrogen at –20°C to prevent Fmoc group degradation .

Advanced Research Questions

Q. How can researchers resolve contradictions in NMR spectral data during characterization?

Discrepancies in NMR shifts (e.g., aromatic proton splitting) may arise from:

• Dynamic Effects : Rotameric equilibria of the Fmoc group can cause peak broadening. Use high-temperature (40°C) NMR in DMSO-d6 to reduce mobility .
• Solvent Artifacts : Trace water in CDCl3 may alter chemical shifts. Dry solvents over molecular sieves and validate with COSY/HSQC for assignment .
• Cross-Validation : Compare experimental $^{19}\text{F}$ NMR shifts (e.g., –118 ppm for 2-fluorophenyl) with computational models (DFT/B3LYP) .

Q. What strategies mitigate side reactions during Fmoc deprotection?

The Fmoc group is sensitive to piperidine but may undergo β-elimination if mishandled. Optimize by:

• Deprotection Conditions : Use 20% piperidine in DMF for ≤10 minutes at 0°C to minimize racemization .
• Additives : Include 0.1 M HOBt to suppress aspartimide formation .
• Monitoring : Track reaction progress via UV-Vis (301 nm for Fmoc cleavage) .

Q. How can stability under varying pH and temperature conditions be optimized?

• pH Stability : The compound degrades rapidly at pH >7. Use citrate buffers (pH 4–6) for aqueous solutions .
• Thermal Stability : Decomposition occurs above 40°C. Lyophilize for long-term storage and avoid freeze-thaw cycles .
• Light Sensitivity : Protect from UV light to prevent aryl halide photolysis .

Methodological Guidance

• Contradiction Analysis : If LC-MS shows impurities post-synthesis, perform preparative HPLC with a phenyl-hexyl column to separate diastereomers .
• Ecotoxicity : No data available; treat as a persistent organic pollutant (PPCP) and incinerate via certified waste handlers .